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An In-Depth Technical Guide to the Chemical and Physical Properties of Sodium L-
pyroglutamate

Introduction: Beyond a Simple Humectant
Sodium L-pyroglutamate, the sodium salt of L-pyroglutamic acid, is a molecule of significant

interest in pharmaceutical and cosmetic sciences.[1][2] Often recognized by its synonym,

Sodium PCA (Pyrrolidone Carboxylic Acid), its role extends far beyond its well-documented

function as a superior moisturizing agent.[3][4][5] It is a naturally occurring component of the

skin's Natural Moisturizing Factor (NMF), underscoring its inherent biocompatibility and

physiological importance.[4][6]

This guide provides a comprehensive technical overview of the core chemical and physical

properties of Sodium L-pyroglutamate. We will delve into its structural attributes,

physicochemical parameters, and the analytical methodologies required for its characterization.

The objective is to equip researchers, scientists, and drug development professionals with the

foundational knowledge necessary to effectively formulate, analyze, and innovate with this

versatile molecule. We will explore not just what its properties are, but why they are relevant

and how they are reliably determined, grounding our discussion in established scientific

principles.
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The chemical identity of a compound is the bedrock of its scientific exploration. Sodium L-
pyroglutamate's unique structure, derived from the cyclization of L-glutamic acid, dictates its

chemical behavior and physical characteristics.[3]

Nomenclature and Chemical Identifiers
A consistent and unambiguous identification system is critical in scientific research and drug

development.

Property Identifier Source(s)

Chemical Name Sodium L-pyroglutamate

Synonyms

Sodium PCA, Sodium (2S)-5-

oxo-2-pyrrolidinecarboxylate,

L-PCA-Na, Sodium Pidolate

[7]

CAS Number 28874-51-3 [1][4][8]

EC Number 249-277-1 [4][8]

Molecular Formula C₅H₆NNaO₃ [4][7]

Molecular Weight 151.10 g/mol [7][9]

Structural Elucidation
Sodium L-pyroglutamate is the sodium salt of L-pyroglutamic acid, a lactam formed through

the intramolecular dehydration of L-glutamic acid.[3][10] This cyclization results in a five-

membered pyrrolidone ring, which is fundamental to its properties.[3] The "L" designation

signifies its stereochemical origin from the naturally occurring L-amino acid, a crucial factor for

its biocompatibility.

Caption: Formation of L-pyroglutamate from L-glutamic acid.

Physicochemical Properties
The physical and chemical properties of a molecule govern its behavior in various

environments, from bulk storage to complex biological systems.
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General Properties
These core properties are the first parameters assessed when evaluating a compound for any

application.

Property Value / Description Source(s)

Appearance

Clear, colorless to pale yellow

transparent liquid (as a 50%

aqueous solution). Can also

exist as a solid/oil.

[4][8][11]

pH (Solution)
6.5 - 7.5 (typically for a 10% or

50% aqueous solution)
[4][8][11]

Melting Point ~125°C (for the solid form) [6][7]

Boiling Point ~313.7°C (at 101,325 Pa) [6][7]

Density
~1.45 g/cm³ (solid); ~1.26

g/cm³ (50% solution)
[4][7]

Solubility Profile
Solubility is a critical parameter for formulation development, influencing bioavailability and

ease of incorporation into various delivery systems.[1] Sodium L-pyroglutamate exhibits

excellent aqueous solubility.

Solvent Solubility Source(s)

Water
Highly soluble (613 g/L at

20°C)
[7][8]

Ethanol Soluble [8]

Methanol Sparingly Soluble [7]

Oils Insoluble [8]
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The high water solubility is attributed to the ionic nature of the sodium carboxylate group and

the hydrogen bonding capacity of the carbonyl and imine groups within the pyrrolidone ring.[3]

Hygroscopicity and Humectant Activity
A defining characteristic of Sodium L-pyroglutamate is its strong hygroscopicity—the ability to

attract and retain moisture from the atmosphere.[3][6] This property makes it an exceptional

humectant. Its moisture-binding capacity is reported to be significantly higher than that of

common polyols like glycerin and propylene glycol.[4][6][12] This is a direct consequence of its

molecular structure, where the carbonyl and imine groups effectively form hydrogen bonds with

water molecules.[3]

Optical Activity
Derived from L-glutamic acid, Sodium L-pyroglutamate is a chiral molecule and is optically

active.[3] This means it rotates the plane of polarized light. The measurement of specific

rotation is a key quality control parameter to confirm the stereochemical identity and purity of

the material.

The causality behind this experiment lies in the unique interaction of a chiral molecule with

plane-polarized light.[13] A robust protocol ensures that the measured rotation is a true

reflection of the substance's intrinsic properties.

Instrument & Calibration: Use a calibrated polarimeter with a sodium D-line light source (589

nm).[13][14][15] Calibrate the instrument to a zero reading using the specified solvent.

Sample Preparation: Prepare a solution of Sodium L-pyroglutamate of a known

concentration (c), typically in g/mL, using a suitable solvent (e.g., water).[13] Ensure

complete dissolution and thermal equilibrium at a specified temperature (e.g., 20°C).

Measurement: Fill a polarimeter cell of a known path length (l), measured in decimeters

(dm), with the sample solution.[13][14]

Data Acquisition: Measure the observed angle of rotation (α).[13] Multiple readings should be

taken and averaged to minimize random error.
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Calculation: Calculate the specific rotation [α] using the formula: [α] = α / (l × c)[13] The result

is reported with the temperature and wavelength, e.g., [α]²⁰D.

Caption: Workflow for determining specific rotation.

Chemical Stability and Reactivity
For drug development, understanding a compound's stability is non-negotiable. Sodium L-
pyroglutamate is noted for its high chemical stability under a range of pH conditions, a benefit

of its lactam structure and salt form.[1][3]

Thermal Stability: The compound is stable at ambient temperatures. Thermal decomposition

studies, often conducted via Thermogravimetric Analysis (TGA), show that significant

decomposition of the parent molecule L-pyroglutamic acid begins after its melting point.[10]

The sodium salt form generally enhances thermal stability compared to the free acid.

pH Stability: The lactam ring is generally stable to hydrolysis under neutral and mildly acidic

or basic conditions, which is advantageous for formulation. Extreme pH conditions and high

temperatures can, however, promote hydrolysis back to glutamate.

Storage: It should be stored in tightly closed containers in a dry, ventilated place, away from

light and moisture, to prevent degradation and maintain its hygroscopic nature.[4][6][8]

Analytical Characterization
A multi-technique approach is essential for the unambiguous identification and quality

assessment of Sodium L-pyroglutamate.[16]
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Analytical Techniques
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Caption: A multi-modal workflow for spectroscopic analysis.

Infrared (IR) Spectroscopy
FT-IR spectroscopy is a rapid and powerful tool for identifying the key functional groups present

in the molecule.[16][17]

Expected Absorptions:

~1680-1720 cm⁻¹: A strong absorption band corresponding to the C=O stretching vibration

of the carboxylic acid salt (carboxylate).

~1650-1690 cm⁻¹: A strong C=O stretching band from the amide (lactam) in the five-

membered ring.
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~3100-3500 cm⁻¹: An N-H stretching band from the lactam. If the sample is hydrated, a

broad O-H stretch from water will also appear in this region.

~2800-3000 cm⁻¹: C-H stretching vibrations from the aliphatic CH₂ groups in the ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most detailed information about the molecular structure, confirming the

connectivity of atoms.[16]

¹H NMR: The proton NMR spectrum will show distinct signals for the three sets of non-

equivalent protons on the pyrrolidone ring. The chemical shifts and splitting patterns

(coupling) provide definitive proof of the ring structure.

¹³C NMR: The carbon NMR spectrum will show five distinct signals, corresponding to the five

carbon atoms in the molecule: the two carbonyl carbons (carboxylate and lactam), the chiral

carbon (C-H), and the two methylene (-CH₂-) carbons.

Mass Spectrometry (MS)
MS is used to confirm the molecular weight of the compound.[18] Using electrospray ionization

(ESI), one would expect to observe the pyroglutamate anion at m/z 128.04 [M-Na]⁻ in negative

ion mode, or potentially adducts in positive ion mode.

Applications in Research and Drug Development
The unique physicochemical properties of Sodium L-pyroglutamate make it a valuable

excipient and component in advanced formulations.

Bioavailability Enhancement: Its high water solubility and potential as a skin penetration

enhancer can be leveraged in topical and transdermal drug delivery systems.[1][12]

Stabilizing Agent: Its chemical stability and biocompatibility make it a suitable agent for

stabilizing active pharmaceutical ingredients (APIs) in aqueous formulations.[1]

Humectant in Formulations: In topical creams, ointments, and gels, it functions to maintain

hydration, which can improve drug absorption and patient comfort.[1][5]
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Nootropic Research: L-pyroglutamic acid itself has been investigated for potential cognitive-

enhancing effects, making its salts of interest in nutritional and nootropic formulations.[1][5]

Safety and Handling
A thorough understanding of safety is paramount. Sodium L-pyroglutamate is generally

considered safe, non-toxic, and non-irritating, consistent with its natural presence in human

skin.[4][5]

General Handling: Adhere to good laboratory practices. Avoid contact with skin and eyes and

avoid formation of dust and aerosols if handling the solid form.[9][19]

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water.[9]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9][20]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection as dictated by the scale and nature of the work.[19][20]

Conclusion
Sodium L-pyroglutamate is a functionally rich and structurally elegant molecule. Its properties

—stemming from its chiral, cyclic structure—include exceptional hygroscopicity, high water

solubility, and excellent chemical stability. These characteristics, combined with its inherent

biocompatibility, make it a highly valuable component for scientists and researchers in drug

development and advanced material sciences. A comprehensive analytical approach, grounded

in the principles outlined in this guide, is essential for ensuring its quality and unlocking its full

potential in innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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